![molecular formula C16H19N3O2S B5588235 N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5588235.png)
N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals that incorporate elements like thiadiazole and benzoxepine, known for their potential in various applications due to their unique structural and chemical properties.
Synthesis Analysis
- The synthesis of related compounds often involves cyclization reactions, as seen in the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate (Tang Li-jua, 2015).
- Another example includes the synthesis of derivatives using reactions like dehydrosulfurization, as in the case of 2,4-dichloro-N-(2,2,2-trichloro-1-((5-(phenylamino)-1,3,4-thiadiazol-2-yl)amino)ethyl)benzamide (V. V. Pavlova et al., 2022).
Molecular Structure Analysis
- Structural analysis often involves spectroscopic methods like IR, NMR, and MS. These techniques help in confirming the molecular structure of synthesized compounds, as seen in the studies of similar compounds (Shailee V. Tiwari et al., 2017).
Chemical Reactions and Properties
- Chemical properties of related compounds can be diverse, depending on the functional groups and molecular structure. For instance, reactions like condensation are common in synthesizing benzodiazepine derivatives (A. Shaabani et al., 2009).
Scientific Research Applications
Synthesis and Chemical Properties
Research in the field of synthetic chemistry has explored the synthesis of compounds incorporating thiadiazole scaffolds, which are structurally related to N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide. For instance, studies have developed methods for synthesizing thiadiazole derivatives with potential biological activity, emphasizing the importance of such scaffolds in generating compounds with varied therapeutic potentials (Tiwari et al., 2017). This suggests the significance of exploring innovative synthetic routes and chemical transformations to enhance the utility and application of compounds like N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide in scientific research.
Potential Biological and Medicinal Applications
Thiadiazole derivatives, similar to the compound of interest, have been investigated for their biological and medicinal applications. Research has demonstrated that such compounds exhibit promising anticancer activity against various human cancer cell lines, providing a basis for the development of novel therapeutic agents (Tiwari et al., 2017). The structural features inherent in thiadiazole derivatives, including potential modifications to the N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide molecule, could thus be leveraged to explore and enhance their biological activities.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(5-methyl-1,3,4-thiadiazol-2-yl)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S/c1-11-18-19-15(22-11)6-8-17-16(20)13-7-9-21-14-5-3-2-4-12(14)10-13/h2-5,13H,6-10H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRIMLAZFCGCRRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)CCNC(=O)C2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(5-Methyl-1,3,4-thiadiazol-2-YL)ethyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.